N-(furan-2-ylmethyl)-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-(furan-2-ylmethyl)-5-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C15H11N5O2S/c1-2-11(21-4-1)6-17-14-12(7-16-9-18-14)15-19-13(20-22-15)10-3-5-23-8-10/h1-5,7-9H,6H2,(H,16,17,18)
• InChI Key: WWUGMDNSHAYBBD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NC=NC=C2C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C15H11N5O2S
• Molecular Weight: 325.3 g/mol

Description

N-(furan-2-ylmethyl)-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the utility of N-(furan-2-ylmethyl)-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine and related compounds in the synthesis of various heterocyclic compounds. For instance, El-Essawy and Rady (2011) described the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, starting from structurally similar compounds, highlighting the compound's role as a versatile precursor in generating diverse heterocyclic derivatives with potential pharmacological activities (El-Essawy & Rady, 2011).

Antimicrobial Activities

The compound has also been investigated for its potential to yield derivatives with antimicrobial properties. Başoğlu et al. (2013) explored the design, synthesis, and antimicrobial activities of azole derivatives, initiating from furan-2-carbohydrazide, a related precursor, to synthesize compounds including 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives. Some synthesized compounds displayed activity against tested microorganisms, indicating the chemical's potential as a backbone for developing new antimicrobial agents (Başoğlu et al., 2013).

Anticancer Activities

Another area of interest is the exploration of this compound's derivatives for anticancer activities. The synthesis of pyrimidine and pyridazine derivatives based on the reactions of arylmethylidene derivatives of furan-2(3H)-ones, as reported by Aniskova et al. (2017), offers insights into constructing molecules with potential anticancer properties by incorporating pyrimidine and pyridazine fragments (Aniskova, Grinev, & Yegorova, 2017).

Energetic Materials

The synthesis of energetic materials using derivatives that include 1,2,4-oxadiazole rings has been investigated, demonstrating the compound's potential application in creating insensitive energetic materials. For instance, Yu et al. (2017) synthesized and characterized N-trinitroethylamino derivatives and energetic salts based on a related compound, indicating its utility in the development of materials with moderate thermal stabilities and insensitivity towards impact and friction (Yu et al., 2017).